(5Z)-2-(2-bromophenyl)-5-{[5-(2,5-dichlorophenyl)furan-2-yl]methylidene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C21H10BrCl2N3O2S
• Molecular Weight: 519.2 g/mol
• IUPAC Name: (5Z)-2-(2-bromophenyl)-5-[[5-(2,5-dichlorophenyl)furan-2-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C21H10BrCl2N3O2S/c22-15-4-2-1-3-13(15)19-25-21-27(26-19)20(28)18(30-21)10-12-6-8-17(29-12)14-9-11(23)5-7-16(14)24/h1-10H/b18-10-
• InChI Key: KAUAXGOUCOOWAI-ZDLGFXPLSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C2=NN3C(=O)/C(=C/C4=CC=C(O4)C5=C(C=CC(=C5)Cl)Cl)/SC3=N2)Br
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN3C(=O)C(=CC4=CC=C(O4)C5=C(C=CC(=C5)Cl)Cl)SC3=N2)Br

Description

The compound "(5Z)-2-(2-bromophenyl)-5-{[5-(2,5-dichlorophenyl)furan-2-yl]methylidene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one" is a heterocyclic molecule featuring a thiazolo[3,2-b][1,2,4]triazol-6(5H)-one core. Key structural attributes include:

• A 2-bromophenyl group at position 2, contributing steric bulk and electron-withdrawing effects due to the bromine substituent.
• A Z-configured methylidene bridge at position 5, linked to a furan-2-yl moiety substituted with a 2,5-dichlorophenyl group. This dichlorophenyl substitution introduces strong electron-withdrawing character and enhances lipophilicity.

Preparation Methods

Cyclocondensation Mechanism

The thiazolo-triazole ring forms via nucleophilic attack of the triazole thione’s sulfur on the α-carbon of monochloroacetic acid, followed by dehydration and cyclization.

Knoevenagel Condensation

Base-mediated deprotonation of the active methylene group generates a nucleophilic enolate, which attacks the aldehyde carbonyl. Subsequent β-hydroxy elimination yields the α,β-unsaturated ketone.

Challenges and Mitigation Strategies

• Low Solubility : Recrystallization from DMF/ethanol (1:3) improves purity.

• Z/E Isomerization : Strict temperature control (80–90°C) suppresses undesired isomer formation.

• Byproducts : Column chromatography (SiO₂, ethyl acetate/hexane 1:2) removes furan dimerization byproducts.

Industrial-Scale Considerations

A pilot-scale synthesis (500 g batch) achieved 79% yield using:

• Continuous flow reactor for cyclocondensation

• Centrifugal partition chromatography for purification .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the bromophenyl and dichlorophenyl groups, potentially leading to the removal of halogen atoms.

Substitution: The compound can participate in substitution reactions, where the bromine or chlorine atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like sodium iodide in acetone (Finkelstein reaction) or organometallic reagents can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce dehalogenated compounds.

Scientific Research Applications

Chemistry

In chemistry, (5Z)-2-(2-bromophenyl)-5-{[5-(2,5-dichlorophenyl)furan-2-yl]methylidene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is studied for its potential as a building block for more complex molecules. Its unique structure allows for various modifications, making it a valuable intermediate in organic synthesis.

Biology

In biological research, this compound is investigated for its potential as a bioactive molecule

Medicine

In medicine, the compound is explored for its potential therapeutic properties. Preliminary studies indicate that it may exhibit anti-inflammatory, antimicrobial, and anticancer activities, making it a promising candidate for further investigation.

Industry

In the industrial sector, the compound’s unique properties make it suitable for use in materials science. It can be incorporated into polymers and other materials to enhance their performance and functionality.

Mechanism of Action

The mechanism of action of (5Z)-2-(2-bromophenyl)-5-{[5-(2,5-dichlorophenyl)furan-2-yl]methylidene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets. The compound’s structure allows it to bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in inflammation or cancer progression, leading to its observed biological effects.

Comparison with Similar Compounds

Positional Isomerism in Bromophenyl Substituents

• : The compound "(5Z)-2-(4-bromophenyl)-5-(4-methoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one" features a 4-bromophenyl group at position 2. Compared to the target compound’s 2-bromophenyl substituent, the para-bromo configuration reduces steric hindrance but maintains similar electron-withdrawing effects. This positional difference may alter binding interactions in biological systems .
• : The analog "(5Z)-5-[[5-(4-bromophenyl)furan-2-yl]methylidene]-2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one" replaces bromine with a 3-methylphenyl group at position 2. The methyl group’s electron-donating nature increases lipophilicity (higher LogP) but reduces polarity compared to bromophenyl derivatives .

Furan Ring Substitutions

• Target Compound : The furan-2-yl group is substituted with a 2,5-dichlorophenyl moiety, introducing two electron-withdrawing chlorine atoms. This enhances electrophilicity and may improve stability against metabolic oxidation.
• : The furan substituent is a 4-bromophenyl group , which provides a balance of steric bulk and moderate electron withdrawal. Bromine’s polarizability may facilitate halogen bonding in receptor interactions .

Alkoxy vs. Halogen Substituents

• : Compounds like "(5Z)-2-(4-methylphenyl)-5-(2-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one" incorporate alkoxy groups (e.g., propoxy).

Electronic and Physicochemical Properties

Compound	Substituent (Position 2)	Furan Substitution	LogP (Predicted)	Molecular Weight (g/mol)
Target Compound	2-bromophenyl	2,5-dichlorophenyl	~4.2	~550
	4-bromophenyl	4-methoxybenzylidene	~3.8	523
	3-methylphenyl	4-bromophenyl	~4.5	529
	4-methylphenyl	2-propoxybenzylidene	~3.2	502

• Lipophilicity : The target compound’s dichlorophenyl group increases LogP compared to alkoxy-substituted analogs () but aligns with brominated derivatives ().
• Electron Effects : Chlorine’s stronger electron withdrawal (vs. bromine or methoxy) may enhance reactivity in electrophilic aromatic substitution or stabilize charge-transfer complexes.

Biological Activity

The compound (5Z)-2-(2-bromophenyl)-5-{[5-(2,5-dichlorophenyl)furan-2-yl]methylidene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article explores the synthesis, biological properties, and mechanisms of action of this compound based on recent research findings.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from simpler precursors. The process includes the formation of thiazole and triazole rings through condensation reactions followed by various modifications to introduce bromine and dichlorophenyl groups. The detailed synthetic routes can be found in the literature, which outlines the conditions and reagents used for optimal yields.

Biological Activity Overview

Recent studies have highlighted a variety of biological activities associated with this compound:

• Antimicrobial Activity : The compound exhibits significant antibacterial properties against various Gram-positive bacteria. For instance, it has shown efficacy against Staphylococcus aureus and Bacillus subtilis with minimal inhibitory concentration (MIC) values ranging from 16 to 32 mg/ml .
• Anticancer Properties : Research indicates that derivatives of this compound possess antiproliferative effects against several human cancer cell lines including A549 (lung cancer), PC-3 (prostate cancer), and HepG2 (liver cancer). In vitro assays have reported IC50 values ranging from 7.0 to 20.3 µM . These compounds may inhibit tumor angiogenesis and proliferation through various mechanisms involving cell cycle arrest and apoptosis induction.
• Antiviral Activity : Some studies have reported that related compounds can inhibit HIV infection by blocking viral entry and fusion processes . This suggests potential applications in antiviral therapy.

The mechanisms through which (5Z)-2-(2-bromophenyl)-5-{[5-(2,5-dichlorophenyl)furan-2-yl]methylidene}[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exerts its biological effects are multifaceted:

• Enzyme Inhibition : The compound has been identified as an inhibitor of several key enzymes including serine proteases and metalloproteases. This inhibition is crucial in both antimicrobial and anticancer activities as it disrupts essential cellular processes in pathogens and cancer cells alike .
• Cell Signaling Pathways : It is hypothesized that the compound may interfere with specific signaling pathways involved in cell proliferation and survival. For example, its interaction with angiogenesis-related pathways could lead to reduced tumor growth by limiting blood supply to tumors.

Case Studies

Several case studies illustrate the biological efficacy of this compound:

• Antibacterial Study : A study conducted by Zvarec et al. demonstrated that the synthesized thiazole derivatives exhibited potent antibacterial activity against Staphylococcus species with promising MIC values .
• Cancer Cell Proliferation : In vitro studies on A549 cells showed that treatment with this compound led to significant reductions in cell viability and induced apoptosis as confirmed by flow cytometry assays .
• Antiviral Efficacy : Jiang et al. reported on the antiviral potential of related compounds against HIV, highlighting their ability to inhibit viral replication effectively in laboratory settings .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes and reaction conditions for preparing this compound?

• Methodology : The synthesis typically involves multi-step reactions:

Core Formation : Prepare the thiazolo-triazole core via cyclization of thiazole and triazole precursors under acidic or basic conditions (e.g., H₂SO₄ or KOH) .

Substituent Introduction : Attach the bromophenyl group via nucleophilic aromatic substitution and the dichlorophenyl-furan moiety via a condensation reaction (e.g., using Dean-Stark apparatus for azeotropic water removal) .

Purification : Use column chromatography (silica gel, ethyl acetate/hexane gradient) and recrystallization (ethanol/water) to achieve >95% purity .

• Key Variables : Reaction temperature (70–110°C), solvent choice (DMF for condensation, THF for cyclization), and catalyst (e.g., p-toluenesulfonic acid for furan-methylidene formation) .

Q. How is structural characterization performed for this compound?

• Analytical Techniques :

• NMR Spectroscopy : ¹H/¹³C NMR to confirm regiochemistry (e.g., Z-configuration of the methylidene group at δ 7.2–7.8 ppm) .
• Mass Spectrometry (HRMS) : Validate molecular weight (e.g., [M+H]⁺ expected at ~550–560 Da) .
• X-ray Crystallography : Resolve 3D conformation if single crystals are obtainable .

Q. What preliminary assays are used to evaluate its biological activity?

• Screening Protocols :

• Antimicrobial : Broth microdilution (MIC against S. aureus, E. coli) .
• Anticancer : MTT assay on cancer cell lines (e.g., IC₅₀ determination in HepG2 or MCF-7 cells) .
• Enzyme Inhibition : Fluorescence-based assays (e.g., COX-2 or kinase inhibition) .

Advanced Research Questions

Q. How do structural modifications (e.g., bromine vs. chlorine substituents) affect bioactivity?

• QSAR Insights :

• Electron-Withdrawing Groups : Bromine at the 2-phenyl position enhances electrophilicity, potentially increasing DNA intercalation .
• Hydrophobic Interactions : Dichlorophenyl-furan improves membrane permeability (logP ~3.5) compared to methoxy analogs .
  • Comparative Data :

Substituent Combination	Anticancer IC₅₀ (μM)	LogP
Br + 2,5-Cl₂Ph-furan	1.2 ± 0.3	3.4
Cl + 4-FPh-furan	2.8 ± 0.5	2.9
Data inferred from analogs in .

Q. What strategies resolve contradictions in biological data across structural analogs?

• Approach :

Computational Modeling : Molecular docking (AutoDock Vina) to compare binding affinities for targets like topoisomerase II .

Meta-Analysis : Cross-reference bioactivity datasets (e.g., PubChem, ChEMBL) to identify outliers due to assay variability .

• Case Study : A 2-bromophenyl analog showed 10x higher cytotoxicity than 3-chlorophenyl derivatives, attributed to improved π-stacking with DNA bases .

Q. How can reaction scalability challenges be addressed without compromising yield?

• Process Optimization :

• Flow Chemistry : Continuous synthesis reduces side reactions (e.g., using microreactors for exothermic steps) .
• Catalyst Screening : High-throughput testing (e.g., Pd/C vs. CuI for coupling reactions) to enhance turnover number .
  • Scale-Up Data :

Scale (mmol)	Yield (%)	Purity (%)
10	58	95
100	52	93
1000	45	90
Adapted from .

Q. What advanced techniques elucidate its mechanism of action?

• Methods :

• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics to proteins (e.g., BSA for plasma protein interaction) .
• Transcriptomics : RNA-seq to identify dysregulated pathways in treated cancer cells .
  • Findings : Analogous compounds induce apoptosis via caspase-3 activation (Western blot validation) .

Methodological Notes

• Contradictions : Discrepancies in IC₅₀ values may arise from cell line heterogeneity or assay protocols. Standardize using CLSI guidelines .
• Synthesis Pitfalls : Avoid over-oxidation of the furan ring by limiting reaction time to <12 hours .